3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide

• IUPAC Name: 3-methyl-N-[(3-methylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H16N2O2S/c1-11-6-5-7-13(10-11)19-18(23)20-17(21)16-12(2)14-8-3-4-9-15(14)22-16/h3-10H,1-2H3,(H2,19,20,21,23)
• InChI Key: LSMRHVZBVCNTTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC(=O)C2=C(C3=CC=CC=C3O2)C
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide is a chemical compound with the molecular formula C19H17N2O2S. It is commonly known as MPTP, a potent neurotoxin that can cause permanent damage to the brain's dopaminergic system, leading to Parkinson's disease-like symptoms. However, recent scientific research has shown that MPTP can also be used for various laboratory experiments, including studying the mechanism of action of Parkinson's disease and developing potential treatments.

Mechanism of Action

MPTP's mechanism of action involves the selective uptake of MPP+ by dopaminergic neurons, leading to their degeneration and death. MPP+ inhibits complex I of the mitochondrial electron transport chain, leading to oxidative stress and cell death. MPTP's mechanism of action is similar to that of other neurotoxins, such as rotenone and paraquat, which are also used to study Parkinson's disease.
Biochemical and Physiological Effects
MPTP's biochemical and physiological effects include the selective degeneration of dopaminergic neurons, leading to Parkinson's disease-like symptoms, such as tremors, rigidity, and bradykinesia. MPTP also induces oxidative stress and inflammation in the brain, leading to further neuronal damage and death.

Advantages and Limitations for Lab Experiments

MPTP's advantages for lab experiments include its ability to selectively degenerate dopaminergic neurons, mimicking the pathophysiology of Parkinson's disease. MPTP is also relatively easy to synthesize and can be administered to animals via various routes, including intravenous, intraperitoneal, and subcutaneous injections. However, MPTP's limitations include its toxicity, which requires careful handling and administration, and its inability to fully replicate the complex pathophysiology of Parkinson's disease.

Future Directions

For MPTP research include developing more selective and less toxic neurotoxins that can replicate the complex pathophysiology of Parkinson's disease. Researchers are also exploring the use of MPTP in developing potential treatments for Parkinson's disease, such as gene therapy and stem cell transplantation. Additionally, MPTP is being used to study other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease, and to develop potential treatments for these diseases.

Synthesis Methods

The synthesis of MPTP involves the reaction of 3-methylbenzoyl chloride with 3-methylphenylamine to form 3-methyl-N-(3-methylphenyl)benzamide, which is then reacted with carbon disulfide and sodium hydroxide to form the corresponding thioamide. The thioamide is then cyclized with phosgene to yield MPTP.

Scientific Research Applications

MPTP is widely used in scientific research to study the mechanism of action of Parkinson's disease. MPTP is converted to MPP+ (1-methyl-4-phenylpyridinium) in the brain, which is selectively taken up by dopaminergic neurons, leading to their degeneration and death. This process mimics the pathophysiology of Parkinson's disease, making MPTP a valuable tool for studying the disease's etiology and developing potential treatments.